![molecular formula C14H14N2O2 B1332424 Benzo[1,3]dioxol-5-ylmethyl-pyridin-3-ylmethyl-amine CAS No. 328261-31-0](/img/structure/B1332424.png)
Benzo[1,3]dioxol-5-ylmethyl-pyridin-3-ylmethyl-amine
Overview
Description
Benzo[1,3]dioxol-5-ylmethyl-pyridin-3-ylmethyl-amine is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cancer Research and Therapeutic Applications
A study focused on virtual screening targeting the urokinase receptor, which led to the development of compounds including an analogue of Benzo[1,3]dioxol-5-ylmethyl-pyridin-3-ylmethyl-amine. These compounds demonstrated potential in blocking angiogenesis and inducing apoptosis in breast cancer cell lines, suggesting their application in cancer treatment (Wang et al., 2011).
Chemical Synthesis and Catalysis
Research involving diiron(III) complexes of tridentate 3N ligands, including derivatives of this compound, highlighted their role as functional models for methane monooxygenases. These complexes have been studied for their efficiency in the selective hydroxylation of alkanes (Sankaralingam & Palaniandavar, 2014).
Luminescent Properties and Imaging Applications
A study on pyridyl substituted compounds related to this compound revealed luminescent properties with potential applications in imaging. These compounds showed aggregation-enhanced emission and multi-stimuli-responsive properties, making them relevant in the field of luminescence and imaging technology (Srivastava et al., 2017).
Chemical Sensor Development
Research on complexes containing this compound derivatives has contributed to the development of new fluorescent sensors. These sensors have been utilized for detecting various substances, demonstrating the compound's relevance in chemical sensing technology (Khattar & Mathur, 2013).
Mechanism of Action
While the specific mechanism of action for Benzo[1,3]dioxol-5-ylmethyl-pyridin-3-ylmethyl-amine is not available, a related compound, 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties, was found to have anticancer activity against prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines . One of these compounds caused cell cycle arrest at the S phase and induced apoptosis in CCRF-CEM cancer cells .
Future Directions
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-N-(pyridin-3-ylmethyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-2-12(8-15-5-1)9-16-7-11-3-4-13-14(6-11)18-10-17-13/h1-6,8,16H,7,9-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYELHXLKHZMZPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNCC3=CN=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10351858 |
Source
|
| Record name | Benzo[1,3]dioxol-5-ylmethyl-pyridin-3-ylmethyl-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10351858 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
328261-31-0 |
Source
|
| Record name | Benzo[1,3]dioxol-5-ylmethyl-pyridin-3-ylmethyl-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10351858 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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